Cas no 2171944-40-2 (2-{8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidooxy}acetic acid)

• Product Name: 2-{8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidooxy}acetic acid
• CAS No: 2171944-40-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6258497
• PubChem ID: 165803622
• Update Time: 2025-05-24

2-{8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidooxy}acetic acid
• 2171944-40-2
• 2-{[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]oxy}acetic acid
• EN300-1525316

• Inchi： 1S/C25H30N2O6/c28-23(27-33-17-24(29)30)14-4-2-1-3-9-15-26-25(31)32-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22H,1-4,9,14-17H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： KZEUOCAJWFULHH-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCC(NOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-{8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidooxy}acetic acid

Research Brief on 2-{8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidooxy}acetic acid (CAS: 2171944-40-2)

In recent years, the compound 2-{8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidooxy}acetic acid (CAS: 2171944-40-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the octanoic acid linker makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and application of 2-{8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidooxy}acetic acid to enhance its efficiency in peptide elongation and modification. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of peptide-drug conjugates (PDCs), where it was used to link cytotoxic agents to tumor-targeting peptides. The study reported improved stability and bioavailability of the resulting conjugates, highlighting the compound's potential in targeted cancer therapy.

Another key area of research involves the use of this compound in the development of self-assembling peptides for biomedical applications. A 2022 paper in Advanced Materials detailed its role in forming hydrogels with tunable mechanical properties, which could be used for drug delivery and tissue engineering. The researchers attributed the success of these hydrogels to the precise control over peptide-peptide interactions enabled by the Fmoc-protected linker.

In addition to its applications in drug delivery, 2-{8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidooxy}acetic acid has been explored as a tool for studying protein-protein interactions. A recent preprint on bioRxiv described its use in crosslinking experiments to map binding interfaces between proteins, providing insights into molecular mechanisms underlying diseases such as Alzheimer's and Parkinson's.

Despite these advancements, challenges remain in scaling up the production of this compound and ensuring its compatibility with a broader range of therapeutic agents. Future research directions may include the development of greener synthetic routes and the exploration of its use in combination with other emerging technologies, such as CRISPR-based therapeutics.